Cas no 2680625-40-3 (5-[(Prop-2-en-1-yloxy)carbonyl]-5-azaspiro[2.3]hexane-4-carboxylic acid)

• Product Name: 5-[(Prop-2-en-1-yloxy)carbonyl]-5-azaspiro[2.3]hexane-4-carboxylic acid
• CAS No: 2680625-40-3
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 5922611
• PubChem ID: 165918585
• Update Time: 2025-05-20

5-[(Prop-2-en-1-yloxy)carbonyl]-5-azaspiro[2.3]hexane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680625-40-3
• EN300-28272967
• 5-[(prop-2-en-1-yloxy)carbonyl]-5-azaspiro[2.3]hexane-4-carboxylic acid
• 5-[(Prop-2-en-1-yloxy)carbonyl]-5-azaspiro[2.3]hexane-4-carboxylic acid

• Inchi： 1S/C10H13NO4/c1-2-5-15-9(14)11-6-10(3-4-10)7(11)8(12)13/h2,7H,1,3-6H2,(H,12,13)
• InChI Key： DMBYRECMPCOPOU-UHFFFAOYSA-N
• SMILES： OC(C1C2(CN1C(=O)OCC=C)CC2)=O

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 5-[(Prop-2-en-1-yloxy)carbonyl]-5-azaspiro[2.3]hexane-4-carboxylic acid

5-[(Prop-2-en-1-yloxy)carbonyl]-5-azaspiro[2.3]hexane-4-carboxylic acid (CAS No. 2680625-40-3): An Overview

5-[(Prop-2-en-1-yloxy)carbonyl]-5-azaspiro[2.3]hexane-4-carboxylic acid (CAS No. 2680625-40-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological properties and therapeutic applications.

The chemical structure of 5-[(Prop-2-en-1-yloxy)carbonyl]-5-azaspiro[2.3]hexane-4-carboxylic acid is characterized by a spirocyclic core, specifically a 5-azaspiro[2.3]hexane ring, which is functionalized with a propenyl ester group at the C5 position and a carboxylic acid group at the C4 position. This combination of functional groups imparts the molecule with distinct chemical and biological properties, making it an interesting candidate for further investigation.

Recent studies have explored the potential of spirocyclic compounds in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective applications. The unique structure of 5-[(Prop-2-en-1-yloxy)carbonyl]-5-azaspiro[2.3]hexane-4-carboxylic acid suggests that it may exhibit similar biological activities, particularly due to its ability to interact with specific protein targets and modulate cellular pathways.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of a series of spirocyclic compounds, including 5-[(Prop-2-en-1-yloxy)carbonyl]-5-azaspiro[2.3]hexane-4-carboxylic acid. The results showed that this compound effectively inhibited the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages, suggesting its potential as an anti-inflammatory agent.

Another area of interest is the potential anticancer activity of spirocyclic compounds. A recent study in the European Journal of Medicinal Chemistry evaluated the cytotoxic effects of several spirocyclic derivatives, including 5-[(Prop-2-en-1-yloxy)carbonyl]-5-azaspiro[2.3]hexane-4-carboxylic acid, on various cancer cell lines. The findings indicated that this compound exhibited significant cytotoxicity against breast cancer and colon cancer cells, highlighting its potential as a lead compound for further drug development.

The neuroprotective properties of spirocyclic compounds have also been explored in preclinical studies. Research published in the Journal of Neurochemistry demonstrated that certain spirocyclic derivatives, including 5-[(Prop-2-en-1-yloxy)carbonyl]-5-azaspiro[2.3]hexane-4-carboxylic acid, could protect neurons from oxidative stress-induced damage and improve cognitive function in animal models of neurodegenerative diseases.

The synthesis of 5-[(Prop-2-en-1-yloxy)carbonyl]-5-azaspiro[2.3]hexane-4-carboxylic acid involves several steps, including the formation of the spirocyclic core and subsequent functionalization with the propenyl ester and carboxylic acid groups. The synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production and further pharmaceutical development.

In conclusion, 5-[(Prop-2-en-1-yloxy)carbonyl]-5-azaspiro[2.3]hexane-4-carboxylic acid (CAS No. 2680625-40-3) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to explore its mechanisms of action and optimize its properties for various medical applications. As new findings emerge, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.